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methoxybenzaldehyde

CAS No.: 870837-66-4

Cat. No.: B1333969

Get Quote

Executive Summary
2,4-Difluoro-3-methoxybenzaldehyde (CAS 870837-66-4) is a highly specialized fluorinated

aromatic building block used in the synthesis of advanced pharmaceutical ingredients (APIs)

and agrochemicals.[1][2][3][4] Distinguished by its unique 1,2,3,4-tetrasubstitution pattern, this

compound serves as a critical scaffold for modulating metabolic stability and lipophilicity in drug

candidates. Its synthesis requires precise regiochemical control, typically achieved through

directed ortho-lithiation. This guide provides a comprehensive analysis of its physicochemical

properties, manufacturing protocols, and synthetic utility in medicinal chemistry.[5]

Chemical Identity & Physicochemical Profile[1][2][4]
[6][7][8]
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Property Specification

IUPAC Name 2,4-Difluoro-3-methoxybenzaldehyde

CAS Number 870837-66-4

Molecular Formula C₈H₆F₂O₂

Molecular Weight 172.13 g/mol

SMILES COc1c(F)ccc(C=O)c1F

Appearance White to off-white crystalline solid

Melting Point 55–60 °C (Typical for analogs; verify per batch)

Solubility
Soluble in DCM, THF, Ethyl Acetate; slightly

soluble in water

Hazards Irritant (H315, H319, H335)

Structural Significance
The positioning of the methoxy group (C3) between two fluorine atoms (C2 and C4) creates a

"fluorine sandwich" effect. This steric and electronic environment protects the methoxy group

from metabolic O-demethylation, a common clearance pathway, thereby enhancing the

pharmacokinetic half-life of derived drugs.

Synthesis & Manufacturing
The synthesis of 2,4-Difluoro-3-methoxybenzaldehyde is non-trivial due to the directing

effects of the fluorine and methoxy substituents. The most authoritative and scalable route

involves cryogenic directed ortho-lithiation (DoM) of 2,6-difluoroanisole.

Retrosynthetic Analysis
Target: 2,4-Difluoro-3-methoxybenzaldehyde[1][2][3][4][6][7][8]

Precursor: 2,6-Difluoroanisole (1,3-Difluoro-2-methoxybenzene)[1]
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Mechanism: The acidity of the proton at the C3 position (ortho to Fluorine) allows for

selective deprotonation followed by formylation.

Detailed Experimental Protocol
Objective: Synthesis of 2,4-Difluoro-3-methoxybenzaldehyde via Lithiation-Formylation.

Reagents:

2,6-Difluoroanisole (1.0 eq)

n-Butyllithium (n-BuLi) or Lithium Diisopropylamide (LDA) (1.1 eq)

N,N-Dimethylformamide (DMF) (1.2 eq)

Tetrahydrofuran (THF), anhydrous[9]

Ammonium Chloride (sat.[1] aq.)

Workflow:

Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon. Charge with anhydrous

THF and 2,6-difluoroanisole.

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Critical Step: Temperature

control is vital to prevent benzyne formation or polymerization.

Lithiation: Add n-BuLi (2.5 M in hexanes) dropwise over 30 minutes. Maintain internal

temperature below -70 °C.

Equilibration: Stir at -78 °C for 1 hour. The solution typically turns yellow/orange, indicating

the formation of the lithiated species (3-lithio-2,6-difluoroanisole).[1]

Formylation: Add anhydrous DMF dropwise. Stir for 30 minutes at -78 °C, then allow the

mixture to warm slowly to 0 °C over 2 hours.

Quench: Pour the reaction mixture into saturated NH₄Cl solution.
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Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate.[9]

Purification: Recrystallize from Hexanes/EtOAc or purify via silica gel chromatography (0-

10% EtOAc in Hexanes).

Synthesis Pathway Diagram
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Figure 1: Directed ortho-lithiation pathway for the regioselective synthesis of the target

aldehyde.

Synthetic Utility & Reactivity
The aldehyde functionality at C1, combined with the electron-withdrawing fluorine atoms,

makes this molecule highly reactive toward nucleophiles.

Key Transformations
Reductive Amination: Reaction with primary amines followed by reduction (NaBH(OAc)₃)

yields benzylamines, common motifs in GPCR ligands.

Wittig/Horner-Wadsworth-Emmons: Reaction with phosphonium salts generates styrene

derivatives, useful for linking the fluorinated core to other pharmacophores.[1]

Nucleophilic Aromatic Substitution (SNAr): The fluorine at C4 (para to the aldehyde) is

activated by the electron-withdrawing carbonyl group. Under harsh conditions, this fluorine

can be displaced by amines or thiols, allowing for late-stage diversification.

Reactivity Decision Tree
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Figure 2: Functional diversification map highlighting the dual reactivity of the aldehyde and the

activated C4-fluorine.

Handling, Safety, and Storage[11]
As a fluorinated benzaldehyde, this compound requires standard laboratory safety protocols.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C. Aldehydes are prone to

air oxidation to the corresponding benzoic acid over time.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid

inhalation of dust or vapors.

Stability: Stable under recommended storage conditions. Avoid strong oxidizing agents and

strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/synthesis/2-3-difluoro-6-methoxybenzaldehyde.htm
https://www.benchchem.com/product/b1333969/docs?utm_src=pdf-body#technical-guide-2-4-difluoro-3-methoxybenzaldehyde
https://www.benchchem.com/product/b1333969?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/supplier/pid_Seven44663-3-methoxybenzaldehyde.html
https://www.combi-blocks.com/blocks/AL18.htm
https://pubchemlite.lcsb.uni.lu/e/compound/3720237
https://pubchemlite.lcsb.uni.lu/e/compound/3720237
https://www.bldpharm.com/products/870837-66-4.html
https://pdf.benchchem.com/123/The_Pivotal_Role_of_2_Benzyloxy_4_fluorobenzaldehyde_in_Modern_Medicinal_Chemistry.pdf
https://www.achemblock.com/u105308-2-4-difluoro-3-methoxybenzaldehyde.html
https://www.achemblock.com/u105308-2-4-difluoro-3-methoxybenzaldehyde.html
https://www.ocheminc.com/index.php?act=catsearch&ctgid=CHO&cat=&name=Aldehyde
https://www.scbt.com/p/2-4-difluoro-3-methoxybenzaldehyde-870837-66-4
https://www.chemicalbook.com/synthesis/2-3-difluoro-6-methoxybenzaldehyde.htm
https://www.chemicalbook.com/synthesis/2-3-difluoro-6-methoxybenzaldehyde.htm
https://www.benchchem.com/product/b1333969/docs#technical-guide-2-4-difluoro-3-methoxybenzaldehyde
https://www.benchchem.com/product/b1333969/docs#technical-guide-2-4-difluoro-3-methoxybenzaldehyde
https://www.benchchem.com/product/b1333969/docs#technical-guide-2-4-difluoro-3-methoxybenzaldehyde
https://www.benchchem.com/product/b1333969/docs#technical-guide-2-4-difluoro-3-methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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